3-Bromo-6-fluoropicolinic acid

• IUPAC Name: 3-bromo-6-fluoropyridine-2-carboxylic acid
• InChI: InChI=1S/C6H3BrFNO2/c7-3-1-2-4(8)9-5(3)6(10)11/h1-2H,(H,10,11)
• InChI Key: GXFWACXUJKTGJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1Br)C(=O)O)F
• Molecular Formula: C6H3BrFNO2
• DSSTOX Substance ID: DTXSID80743544
• Molecular Weight: 220.00 g/mol
• CAS No.: 1211589-43-3

Description

3-Bromo-6-fluoropicolinic acid is a chemical compound with the molecular formula C6H3BrFNO2. It has a molecular weight of 220. It is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular structure of this compound consists of 11 heavy atoms, 6 of which are aromatic. It has 1 rotatable bond, 4 H-bond acceptors, and 1 H-bond donor. The molecule also contains 1 six-membered ring and 1 carboxylic acid group.

Physical and Chemical Properties Analysis

This compound has a high GI absorption and is BBB permeant. It is not a substrate or inhibitor of various CYP enzymes. The compound has a Log Po/w (iLOGP) of 1.12. It is very soluble, with a solubility of 2.65 mg/ml.

Scientific Research Applications

Metalation and Functionalization of Halogenated Compounds

One study explores the metalation/functionalization sequences applied to 2-bromo-3-fluoroquinolines, leading to the synthesis of various carboxylic acids and demonstrating a method that could potentially be applied to similar compounds like "3-Bromo-6-fluoropicolinic acid" for the introduction of functional groups or further derivatization (Ondi, Volle, & Schlosser, 2005).

Synthesis of Disubstituted Fluoropyridines

Another research focuses on the synthesis of 3,5-disubstituted 2-fluoropyridines, starting from bromo-fluoro-pyridylboronic acids. The study illustrates a versatile approach to constructing pyridine derivatives, which could be relevant for synthesizing related structures or understanding the reactivity of halogenated pyridines (Sutherland & Gallagher, 2003).

Novel Fluoropicolinate Herbicides

Research into the cascade cyclization of fluoroalkyl alkynylimines has led to the synthesis of fluoropicolinate derivatives, highlighting a method to access picolinic acids with substituents at positions that could include "this compound." This method is particularly noted for its application in developing new herbicides (Johnson et al., 2015).

Halodeboronation to Access Aryl Halides

The development of a scalable synthesis method for 2-bromo-3-fluorobenzonitrile through halodeboronation illustrates another synthetic route that could be adapted for the preparation or functionalization of "this compound," showcasing the flexibility of halogenated compounds in organic synthesis (Szumigala et al., 2004).

Safety and Hazards

The compound is classified as having acute toxicity (Category 4, Oral), skin irritation (Category 2), and specific target organ toxicity (single exposure, Category 3). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, not eating, drinking, or smoking when using this product, wearing protective equipment, and ensuring adequate ventilation.

Future Directions

While specific future directions for the use of 3-Bromo-6-fluoropicolinic acid are not mentioned in the available sources, it is available for purchase for research purposes. This suggests that it may be used in future studies to explore its properties and potential applications.